Cas no 2228656-20-8 (2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid)
2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid
- EN300-1885902
- 2228656-20-8
- 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid
-
- Inchi: 1S/C18H25NO4/c1-12-10-13(18(8-5-9-18)11-15(20)21)6-7-14(12)19-16(22)23-17(2,3)4/h6-7,10H,5,8-9,11H2,1-4H3,(H,19,22)(H,20,21)
- InChI Key: TYGDWCBFIWGJLV-UHFFFAOYSA-N
- SMILES: OC(CC1(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CCC1)=O
Computed Properties
- Exact Mass: 319.17835828g/mol
- Monoisotopic Mass: 319.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 75.6Ų
2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885902-0.05g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 0.05g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-0.1g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 0.1g |
$1384.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-0.25g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 0.25g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-0.5g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 0.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-1.0g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 1g |
$1572.0 | 2023-06-01 | ||
| Enamine | EN300-1885902-2.5g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 2.5g |
$3080.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-5.0g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 5g |
$4557.0 | 2023-06-01 | ||
| Enamine | EN300-1885902-10.0g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 10g |
$6758.0 | 2023-06-01 | ||
| Enamine | EN300-1885902-1g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 1g |
$1572.0 | 2023-09-18 | ||
| Enamine | EN300-1885902-5g |
2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclobutyl]acetic acid |
2228656-20-8 | 5g |
$4557.0 | 2023-09-18 |
2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid
Comprehensive Overview of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228656-20-8)
In the realm of pharmaceutical and organic chemistry, 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228656-20-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research, belongs to a class of cyclobutyl derivatives that are increasingly studied for their bioactive potential. The presence of the tert-butoxycarbonyl (Boc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in drug discovery and development.
The molecular structure of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid features a 3-methylphenyl ring linked to a cyclobutyl group, which is further functionalized with an acetic acid side chain. This configuration is particularly intriguing for researchers exploring non-steroidal anti-inflammatory drugs (NSAIDs) or enzyme inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such scaffolds in virtual screening and molecular docking studies.
One of the key advantages of this compound lies in its Boc-protected amine, which allows for selective deprotection under mild acidic conditions. This property is highly valued in peptide synthesis and prodrug design, where controlled release mechanisms are essential. The growing demand for targeted drug delivery systems and bioconjugation techniques has further amplified interest in derivatives like 2228656-20-8.
From a synthetic perspective, the preparation of 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid often involves multi-step organic transformations, including Pd-catalyzed cross-coupling reactions and cyclobutane ring formation strategies. These methods align with the pharmaceutical industry's focus on green chemistry and atom economy, addressing environmental concerns while maintaining high yields.
In the context of personalized medicine and biomarker research, this compound's potential as a molecular probe or diagnostic agent is being explored. Its structural features may enable interactions with specific biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, which are hot topics in cancer therapeutics and neurodegenerative disease research.
The stability and solubility profile of CAS No. 2228656-20-8 make it suitable for various formulation approaches, including lipid-based delivery systems and nanoparticle encapsulation. These advancements are particularly relevant given the current emphasis on oral bioavailability enhancement and controlled-release technologies in the pharmaceutical sector.
As research continues, the compound's potential in metabolic engineering and enzyme mimetics is also being investigated. Its unique combination of aromatic and alicyclic components offers opportunities for structure-activity relationship (SAR) studies, a critical aspect of modern medicinal chemistry optimization.
In conclusion, 2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid represents a fascinating case study in contemporary chemical research. Its multifaceted applications across drug development, material science, and biochemical tools underscore its importance in advancing scientific knowledge and technological innovation.
2228656-20-8 (2-1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclobutylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)